Cas no 731772-07-9 (2-Bromo-4-(3-chlorophenyl)-1-butene)

• Product Name: 2-Bromo-4-(3-chlorophenyl)-1-butene
• CAS No: 731772-07-9
• MF: C₁₀H₁₀BrCl
• MW: 245.543401241302
• MDL: MFCD00671898
• CID: 1765133
• PubChem ID: 24721725
• Update Time: 2025-11-07

2-Bromo-4-(3-chlorophenyl)-1-butene Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromobut-3-enyl)-3-chlorobenzene
• 2-BROMO-4-(3-CHLOROPHENYL)-1-BUTENE
• AG-G-88947
• CTK5D7433
• OR01891
• 2-Bromo-4-(3-chlorophenyl)but-1-ene
• 3-(3-Bromobut-3-en-1-yl)chlorobenzene
• KB-168915
• 1-(3-bromobut-3-en-1-yl)-3-chlorobenzene
• DTXSID80641112
• AKOS016016676
• DB-203013
• 731772-07-9
• MFCD00671898
• 2-Bromo-4-(3-chlorophenyl)-1-butene

• MDL： MFCD00671898
• Inchi： 1S/C10H10BrCl/c1-8(11)5-6-9-3-2-4-10(12)7-9/h2-4,7H,1,5-6H2
• InChI Key： VHHKXDWOJGCCFA-UHFFFAOYSA-N
• SMILES： BrC(=C)CCC1C=CC=C(C=1)Cl

Computed Properties

• Exact Mass: 243.96544g/mol
• Monoisotopic Mass: 243.96544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų

Additional information on 2-Bromo-4-(3-chlorophenyl)-1-butene

Professional Introduction to Compound with CAS No. 731772-07-9 and Product Name: 2-Bromo-4-(3-chlorophenyl)-1-butene

The compound with the CAS number 731772-07-9 and the product name 2-Bromo-4-(3-chlorophenyl)-1-butene represents a significant advancement in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique bromo and chloro substituents on a butene backbone, has garnered attention due to its versatile reactivity and potential applications in synthetic chemistry and drug development.

In recent years, the exploration of 2-Bromo-4-(3-chlorophenyl)-1-butene has been driven by its utility as a key intermediate in the synthesis of complex organic molecules. The presence of both bromine and chlorine atoms makes this compound particularly valuable for cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are fundamental in constructing biaryl systems. These systems are often found in biologically active compounds, including pharmaceuticals and agrochemicals.

One of the most compelling aspects of 2-Bromo-4-(3-chlorophenyl)-1-butene is its role in the development of novel therapeutic agents. Researchers have leveraged its reactivity to create derivatives with enhanced pharmacological properties. For instance, studies have demonstrated its use in synthesizing kinase inhibitors, which are critical in targeting various diseases, including cancer. The bromo and chloro groups provide handles for further functionalization, allowing chemists to tailor the molecule for specific biological activities.

The compound's structure also makes it an attractive candidate for material science applications. The butene backbone offers flexibility, while the halogen substituents facilitate interactions with other functional groups. This balance has led to investigations into its use as a monomer or building block for polymers with tailored properties. Such materials could find applications in coatings, adhesives, and even electronic components.

Recent advancements in computational chemistry have further illuminated the potential of 2-Bromo-4-(3-chlorophenyl)-1-butene. Molecular modeling studies have predicted its behavior in various reaction conditions, helping researchers optimize synthetic pathways. These predictions are supported by experimental data, which has validated many of the theoretical findings. This synergy between computational and experimental approaches underscores the importance of interdisciplinary collaboration in modern chemical research.

The pharmaceutical industry has been particularly keen on exploring derivatives of 2-Bromo-4-(3-chlorophenyl)-1-butene due to its ability to form complex scaffolds. By modifying its structure, scientists can influence its pharmacokinetic properties, such as solubility and metabolic stability. This flexibility is crucial for developing drugs that can effectively reach their target sites within the body. Additionally, the compound's role in generating enantiomerically pure compounds has made it valuable for producing chiral drugs, which are essential for many therapeutic applications.

In conclusion, 2-Bromo-4-(3-chlorophenyl)-1-butene (CAS No. 731772-07-9) is a multifaceted compound with significant implications across multiple domains of chemistry and biology. Its unique structure and reactivity make it a powerful tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of its properties continues to grow, so too will its applications in creating new materials and life-saving drugs.